Cas no 451504-37-3 (N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide
• CAS No: 451504-37-3
• MF: C₂₀H₂₃FN₂O₄S
• MW: 406.471027612686
• CID: 5842748
• PubChem ID: 3517364
• Update Time: 2025-10-23

N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-4-fluoro-3-(piperidin-1-ylsulfonyl)benzamide
• Benzamide, N-(4-ethoxyphenyl)-4-fluoro-3-(1-piperidinylsulfonyl)-
• N-(4-ethoxyphenyl)-4-fluoro-3-piperidin-1-ylsulfonylbenzamide
• N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide
• AKOS008466584
• F0917-0918
• 451504-37-3
• Oprea1_320311
• SR-01000577927
• EU-0063112
• SR-01000577927-1

• Inchi： 1S/C20H23FN2O4S/c1-2-27-17-9-7-16(8-10-17)22-20(24)15-6-11-18(21)19(14-15)28(25,26)23-12-4-3-5-13-23/h6-11,14H,2-5,12-13H2,1H3,(H,22,24)
• InChI Key： SAFBDVBHESYTHL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)C1=CC=C(F)C(S(N2CCCCC2)(=O)=O)=C1

Computed Properties

• Exact Mass: 406.13625655g/mol
• Monoisotopic Mass: 406.13625655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• pka: 12.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide

N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide (CAS No. 451504-37-3): An Overview of Its Structure, Properties, and Applications

N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide (CAS No. 451504-37-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its complex molecular structure, which includes an ethoxyphenyl group, a fluorinated benzene ring, and a piperidine sulfonamide moiety.

The molecular formula of N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide is C₁₉H₂₁FNO₄S, and its molecular weight is approximately 386.43 g/mol. The compound's structure can be visualized as a combination of aromatic and heterocyclic functionalities, which contribute to its diverse chemical properties and biological activities.

In recent years, N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide has been the subject of numerous studies aimed at elucidating its pharmacological profile. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide has also been investigated for its potential neuroprotective effects. Studies have demonstrated that this compound can reduce oxidative stress and protect neurons from damage induced by various neurotoxic agents. This makes it a potential therapeutic option for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide is multifaceted. It has been shown to modulate several signaling pathways involved in inflammation and neuroprotection. For instance, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of pro-inflammatory genes. Additionally, it can activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in protecting cells against oxidative stress.

In preclinical studies, N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable safety profile, making it suitable for further development as a therapeutic agent. However, more extensive clinical trials are needed to fully evaluate its efficacy and safety in human subjects.

The synthesis of N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide involves several steps, including the preparation of the piperidine sulfonamide moiety and its subsequent coupling with the ethoxyphenyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method often depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, N-(4-ethoxyphenyl)-4-fluoro-3-(piperidine-1-sulfonyl)benzamide (CAS No. 451504-37-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and development as a therapeutic agent for various diseases. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.